(2-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-1-[1-[2-(4-methoxyphenyl)ethyl]piperidin-3-yl]-N-methylmethanamine
• InChI: InChI=1S/C25H36N2O2/c1-4-29-25-10-6-5-9-23(25)20-26(2)18-22-8-7-16-27(19-22)17-15-21-11-13-24(28-3)14-12-21/h5-6,9-14,22H,4,7-8,15-20H2,1-3H3
• InChI Key: VLVSGKXHLHTPJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN(C)CC2CCCN(C2)CCC3=CC=C(C=C3)OC
• Molecular Formula: C25H36N2O2
• Molecular Weight: 396.6 g/mol

Description

(2-ethoxybenzyl)({1-[2-(4-methoxyphenyl)ethyl]-3-piperidinyl}methyl)methylamine, commonly known as EPPM, is a chemical compound that has gained significant attention in the field of scientific research. EPPM has been studied for its potential use in developing new drugs, due to its unique structure and properties.

Mechanism of Action

The mechanism of action of EPPM involves its ability to inhibit the activity of certain enzymes that play a role in the growth and proliferation of cancer cells. EPPM has also been found to have anti-inflammatory properties, which may be due to its ability to inhibit the production of certain inflammatory cytokines.
Biochemical and Physiological Effects:
EPPM has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. EPPM has also been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPM is its ability to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of new cancer treatments. However, there are also limitations to using EPPM in lab experiments. For example, it may be difficult to obtain sufficient quantities of EPPM for use in large-scale experiments. Additionally, the mechanism of action of EPPM is not fully understood, which may limit its potential use in drug development.

Future Directions

There are several future directions for research on EPPM. One area of focus is the development of new drugs based on the structure and properties of EPPM. Another area of research is the investigation of the mechanism of action of EPPM, which may help to identify new targets for drug development. Additionally, further research is needed to determine the optimal dosage and administration of EPPM for use in treating various conditions.

Synthesis Methods

The synthesis of EPPM involves a series of chemical reactions that start with the reaction between 2-ethoxybenzaldehyde and 4-methoxyphenethylamine. This reaction produces 2-ethoxy-1-(4-methoxyphenethyl)benzene. The next step involves the reaction of this compound with piperidine and formaldehyde, which results in the formation of EPPM.

Scientific Research Applications

EPPM has been studied extensively for its potential use in developing new drugs. It has been found to exhibit significant activity against certain types of cancer cells, including breast, lung, and prostate cancer cells. EPPM has also been shown to have potential as an anti-inflammatory agent and has been studied for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.